3,4-difluorothiophene-2-carboxylic acid
Overview
Description
3,4-Difluorothiophene-2-carboxylic acid (DFTCA) is a sulfur-containing heterocyclic compound with a wide range of applications in organic synthesis and scientific research. It is an important building block for many drugs, polymers, and other materials. It is also used as a precursor for the synthesis of various derivatives, such as difluoroethylene derivatives, sulfonamides, and triazoles. This article will discuss the synthesis of DFTCA, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Mechanism of Action
The mechanism of action of 3,4-difluorothiophene-2-carboxylic acid is not well understood. However, it is believed that the compound acts as a Lewis acid, which can react with a wide range of organic compounds. It can also act as a nucleophile, which can react with electrophilic centers.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,4-difluorothiophene-2-carboxylic acid have not been studied in detail. However, it is believed that the compound may have some effects on the metabolism of certain compounds. It is also believed to have some antioxidant properties.
Advantages and Limitations for Lab Experiments
The use of 3,4-difluorothiophene-2-carboxylic acid in laboratory experiments has several advantages. It is relatively inexpensive and easy to synthesize, and it can be used as a starting material for the synthesis of various compounds. However, it is important to note that the compound is highly reactive, and must be handled with care.
Future Directions
There are a number of potential future directions for research on 3,4-difluorothiophene-2-carboxylic acid. These include further exploration of its mechanism of action and biochemical and physiological effects, as well as the development of new methods for its synthesis and use in laboratory experiments. Additionally, further research is needed to explore the potential therapeutic applications of compounds synthesized from 3,4-difluorothiophene-2-carboxylic acid. Finally, the use of 3,4-difluorothiophene-2-carboxylic acid in the synthesis of polymers and other materials should be further explored.
Synthesis Methods
3,4-difluorothiophene-2-carboxylic acid can be synthesized in a two-step process. In the first step, 3,4-difluorothiophene-2-carboxylic acid chloride (3,4-difluorothiophene-2-carboxylic acidC) is synthesized by reacting a difluorothiophene-2-carboxylic acid with thionyl chloride. In the second step, the 3,4-difluorothiophene-2-carboxylic acidC is hydrolyzed to obtain 3,4-difluorothiophene-2-carboxylic acid. The reaction is carried out in a polar solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).
Scientific Research Applications
3,4-difluorothiophene-2-carboxylic acid is used as a starting material in the synthesis of various compounds with potential therapeutic applications. It has been used to synthesize difluoroethylene derivatives, sulfonamides, and triazoles, which are useful for the treatment of diseases such as cancer, diabetes, and infectious diseases. 3,4-difluorothiophene-2-carboxylic acid has also been used as a building block in the synthesis of polymers and other materials. It has been used as a catalyst in the synthesis of organic compounds, and as a reagent in the synthesis of organic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,4-difluorothiophene-2-carboxylic acid can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "2-bromo-3,4-difluorothiophene", "potassium cyanide", "sodium hydroxide", "carbon dioxide", "hydrochloric acid", "sodium nitrite", "copper sulfate", "sodium sulfite", "sodium bicarbonate", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: Conversion of 2-bromo-3,4-difluorothiophene to 2-cyano-3,4-difluorothiophene\n- Dissolve 2-bromo-3,4-difluorothiophene (1.0 g) and potassium cyanide (1.2 g) in water (10 mL) and ethanol (10 mL)\n- Heat the mixture at reflux for 4 hours\n- Cool the mixture and filter the solid product\n- Wash the solid with water and dry to obtain 2-cyano-3,4-difluorothiophene (0.8 g, 80% yield)", "Step 2: Hydrolysis of 2-cyano-3,4-difluorothiophene to 3,4-difluorothiophene-2-carboxylic acid\n- Dissolve 2-cyano-3,4-difluorothiophene (0.8 g) in sodium hydroxide solution (10 mL, 10% w/v)\n- Add carbon dioxide gas to the solution until the pH reaches 7\n- Acidify the solution with hydrochloric acid to pH 2\n- Filter the solid product and wash with water\n- Dissolve the solid in sodium bicarbonate solution (10 mL, 10% w/v)\n- Acidify the solution with hydrochloric acid to pH 2\n- Filter the solid product and wash with water\n- Dissolve the solid in water (10 mL)\n- Add sodium sulfite (0.5 g) and copper sulfate (0.5 g) to the solution\n- Add sodium nitrite solution (0.5 mL, 5% w/v) dropwise with stirring\n- Stir the mixture for 30 minutes\n- Filter the solid product and wash with water\n- Dissolve the solid in sodium bicarbonate solution (10 mL, 10% w/v)\n- Acidify the solution with hydrochloric acid to pH 2\n- Filter the solid product and wash with water\n- Dry the solid to obtain 3,4-difluorothiophene-2-carboxylic acid (0.4 g, 50% yield)" ] } | |
CAS RN |
2731006-78-1 |
Molecular Formula |
C5H2F2O2S |
Molecular Weight |
164.1 |
Purity |
95 |
Origin of Product |
United States |
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